Cas no 20637-05-2 (4-(4-fluorophenyl)butanoic acid methyl ester)

• Product name: 4-(4-fluorophenyl)butanoic acid methyl ester
• CAS No: 20637-05-2
• MF: C₁₁H₁₃O₂F
• MW: C11H13FO2
• CID: 866078
• PubChem ID: 140723

4-(4-fluorophenyl)butanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)butanoic acid methyl ester
• methyl 4-(4-fluorophenyl)butanoate

Computed Properties

• Exact Mass: 196.08999
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes